Cas no 10564-00-8 (4-(furan-2-yl)-4-oxobutanoic acid)

4-(Furan-2-yl)-4-oxobutanoic acid is a versatile organic compound featuring a furan ring conjugated with a γ-keto acid moiety. This structure imparts unique reactivity, making it valuable as a synthetic intermediate in pharmaceutical and fine chemical applications. The furan ring contributes to electron-rich properties, while the keto acid functionality enables diverse transformations, including condensation, reduction, and cyclization reactions. Its balanced polarity ensures good solubility in both organic solvents and aqueous systems, facilitating its use in multi-step syntheses. The compound is particularly useful in heterocyclic chemistry for constructing complex scaffolds, such as furan-containing drug candidates or functional materials. Its structural features also allow for further derivatization at multiple sites, offering flexibility in molecular design. The presence of both carbonyl and carboxyl groups provides opportunities for selective modifications under mild conditions.
4-(furan-2-yl)-4-oxobutanoic acid structure
10564-00-8 structure
Product Name:4-(furan-2-yl)-4-oxobutanoic acid
CAS No:10564-00-8
MF:C8H8O4
MW:168.146722793579
CID:118702
PubChem ID:3729098
Update Time:2025-07-02

4-(furan-2-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Furanbutanoic acid, g-oxo-
    • 4-(2-furyl)-4-oxobutanoic acid
    • 4-(furan-2-yl)-4-oxobutanoic acid
    • 4-Furan-2-yl-4-oxo-butyric acid
    • 2-Furanbutanoic acid,g-oxo
    • 4-[2]Furyl-4-oxo-buttersaeure
    • 4-[2]furyl-4-oxo-butyric acid
    • B-(2-furoyl)-propanoic acid
    • 2-Furanbutanoic acid, .gamma.-oxo-
    • HMS1700P10
    • SB61470
    • WVIZXFWNDLSDAW-UHFFFAOYSA-N
    • 10564-00-8
    • DTXSID20395622
    • 4-Furan-2-yl-4-oxobutyric acid
    • FT-0678758
    • 4-(furan-2-yl)-4-oxobutanoicacid
    • AKOS000303164
    • CS-0321393
    • SCHEMBL7718179
    • STK694722
    • ALBB-036864
    • MDL： MFCD00092710
    • Inchi： 1S/C8H8O4/c9-6(3-4-8(10)11)7-2-1-5-12-7/h1-2,5H,3-4H2,(H,10,11)
    • InChI Key： WVIZXFWNDLSDAW-UHFFFAOYSA-N
    • SMILES： O1C=CC=C1C(CCC(=O)O)=O

Computed Properties

  • Exact Mass: 168.04200
  • Monoisotopic Mass: 168.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Density: 1.279
  • Boiling Point: 363.2°C at 760 mmHg
  • Flash Point: 173.5°C
  • Refractive Index: 1.511
  • PSA: 67.51000
  • LogP: 1.32710

4-(furan-2-yl)-4-oxobutanoic acid Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-(furan-2-yl)-4-oxobutanoic acid Pricemore >>

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